Cas no 2137469-97-5 (5-(4-fluoro-2-methylphenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-(4-fluoro-2-methylphenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 2137469-97-5
• MF: C₁₁H₉FN₂O₂
• MW: 220.199765920639
• CID: 5877069
• PubChem ID: 117313793
• Update Time: 2025-10-30

5-(4-fluoro-2-methylphenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluoro-2-methylphenyl)-1H-pyrazole-3-carboxylic acid
• 2137469-97-5
• EN300-768013

• Inchi： 1S/C11H9FN2O2/c1-6-4-7(12)2-3-8(6)9-5-10(11(15)16)14-13-9/h2-5H,1H3,(H,13,14)(H,15,16)
• InChI Key： QVMSVHLOZWLCFT-UHFFFAOYSA-N
• SMILES： FC1C=CC(C2C=C(C(=O)O)NN=2)=C(C)C=1

Computed Properties

• Exact Mass: 220.06480570g/mol
• Monoisotopic Mass: 220.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66Ų

Additional information on 5-(4-fluoro-2-methylphenyl)-1H-pyrazole-3-carboxylic acid

Comprehensive Overview of 5-(4-fluoro-2-methylphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 2137469-97-5)

5-(4-fluoro-2-methylphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 2137469-97-5) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of heterocyclic carboxylic acids, which are widely explored for their bioactivity and versatility in drug design. The presence of both a fluoro and methyl substituent on the phenyl ring enhances its metabolic stability and lipophilicity, making it a promising candidate for further development.

In recent years, researchers have focused on pyrazole-based compounds like 5-(4-fluoro-2-methylphenyl)-1H-pyrazole-3-carboxylic acid for their role in modulating biological targets. The compound's carboxylic acid moiety allows for easy derivatization, enabling the synthesis of esters, amides, and other derivatives with tailored properties. This flexibility aligns with the growing demand for small-molecule therapeutics and precision agrochemicals, addressing current challenges in disease treatment and crop protection.

The synthesis of CAS No. 2137469-97-5 typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to confirm its purity and structural integrity. These methods ensure compliance with stringent regulatory standards, a critical factor for industries prioritizing quality control and safety.

From a pharmacological perspective, 5-(4-fluoro-2-methylphenyl)-1H-pyrazole-3-carboxylic acid has shown potential as a building block for kinase inhibitors and anti-inflammatory agents. Its mechanism of action often involves interactions with enzymatic active sites, a topic of high interest in drug discovery circles. Additionally, its agrochemical applications include serving as a precursor for herbicides and pesticides, reflecting the compound's broad utility.

Environmental and sustainability considerations are increasingly influencing the development of such compounds. Researchers are exploring green chemistry approaches to synthesize 2137469-97-5 with reduced waste and energy consumption. This aligns with global trends toward eco-friendly manufacturing, a key concern for regulatory bodies and consumers alike.

In summary, 5-(4-fluoro-2-methylphenyl)-1H-pyrazole-3-carboxylic acid represents a versatile scaffold with significant potential across multiple industries. Its structural tunability, combined with emerging applications in life sciences and agriculture, positions it as a compound of enduring relevance. Future research will likely focus on optimizing its derivatives for enhanced efficacy and environmental compatibility.